2-amino-4-(2-furyl)-6-methylnicotinonitrile

• IUPAC Name: 2-amino-4-(furan-2-yl)-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C11H9N3O/c1-7-5-8(10-3-2-4-15-10)9(6-12)11(13)14-7/h2-5H,1H3,(H2,13,14)
• InChI Key: WVNKRAMPGDCWMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)N)C#N)C2=CC=CO2
• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol

Description

2-amino-4-(2-furyl)-6-methylnicotinonitrile, also known as FMN, is a chemical compound that belongs to the family of flavin mononucleotide compounds. It is a yellow crystalline powder that is soluble in water and has a molecular weight of 334.31 g/mol. FMN is an important molecule in the field of biochemistry and is used in various scientific research applications.

Mechanism of Action

2-amino-4-(2-furyl)-6-methylnicotinonitrile acts as a cofactor in various enzymatic reactions by accepting and donating electrons. It is involved in the transfer of electrons from one molecule to another, which is essential for many biological processes, including energy production and metabolism.
Biochemical and Physiological Effects:
2-amino-4-(2-furyl)-6-methylnicotinonitrile has several biochemical and physiological effects. It is involved in the metabolism of carbohydrates, proteins, and lipids. It also plays a role in the synthesis of DNA and RNA. 2-amino-4-(2-furyl)-6-methylnicotinonitrile is essential for the proper functioning of the nervous system and is involved in the synthesis of neurotransmitters.

Advantages and Limitations for Lab Experiments

2-amino-4-(2-furyl)-6-methylnicotinonitrile has several advantages for lab experiments. It is a stable compound that is easy to handle and store. It is also readily available and relatively inexpensive. However, one limitation of 2-amino-4-(2-furyl)-6-methylnicotinonitrile is that it can be difficult to work with due to its sensitivity to light and temperature.

Future Directions

There are several future directions for research involving 2-amino-4-(2-furyl)-6-methylnicotinonitrile. One area of interest is the development of new methods for synthesizing 2-amino-4-(2-furyl)-6-methylnicotinonitrile. Another area of interest is the study of the role of 2-amino-4-(2-furyl)-6-methylnicotinonitrile in various biological processes, including the regulation of gene expression and the immune response. Additionally, there is potential for the use of 2-amino-4-(2-furyl)-6-methylnicotinonitrile as a therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative disorders.
In conclusion, 2-amino-4-(2-furyl)-6-methylnicotinonitrile is an important molecule in the field of biochemistry and has several scientific research applications. It is involved in various biological processes and plays a crucial role in the metabolism of carbohydrates, proteins, and lipids. Although there are limitations to working with 2-amino-4-(2-furyl)-6-methylnicotinonitrile, there is potential for future research in the development of new synthesis methods and the use of 2-amino-4-(2-furyl)-6-methylnicotinonitrile as a therapeutic agent.

Synthesis Methods

2-amino-4-(2-furyl)-6-methylnicotinonitrile can be synthesized by using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to produce 2-amino-4-(2-furyl)-6-methylnicotinonitrile from starting materials. Enzymatic synthesis, on the other hand, involves the use of enzymes to catalyze the reaction between riboflavin and adenosine triphosphate (ATP) to produce 2-amino-4-(2-furyl)-6-methylnicotinonitrile.

Scientific Research Applications

2-amino-4-(2-furyl)-6-methylnicotinonitrile is used in various scientific research applications, including the study of enzyme kinetics, protein structure, and metabolism. It is also used as a cofactor in various enzymatic reactions, including those involved in the electron transport chain and the metabolism of fatty acids.